Cas no 727674-58-0 (2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol)

• Product Name: 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol
• CAS No: 727674-58-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD05860720
• CID: 3082123
• PubChem ID: 1511091
• Update Time: 2025-10-30

2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol Chemical and Physical Properties

Names and Identifiers

• (2-(Phenoxymethyl)-4,5-dihydrooxazole-4,4-diyl)dimethanol
• ALBB-024116
• DTXSID401263138
• AKOS000643353
• 2-(Phenoxymethyl)-4,4(5H)-oxazoledimethanol
• BRD-K51109786-001-01-0
• MFCD05860720
• [2-(phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyl]dimethanol
• STK736120
• [4-(hydroxymethyl)-2-(phenoxymethyl)-4,5-dihydro-1,3-oxazol-4-yl]methanol
• LS-07769
• CS-0313904
• 4,4(5H)-oxazoledimethanol, 2-(phenoxymethyl)-
• [4-(hydroxymethyl)-2-(phenoxymethyl)-1,3-oxazolin-4-yl]methan-1-ol
• 727674-58-0
• HMS1545J07
• [4-(hydroxymethyl)-2-(phenoxymethyl)-5H-1,3-oxazol-4-yl]methanol
• TimTec1_004077
• 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol

• MDL： MFCD05860720
• Inchi： 1S/C12H15NO4/c14-7-12(8-15)9-17-11(13-12)6-16-10-4-2-1-3-5-10/h1-5,14-15H,6-9H2
• InChI Key： XJCUBIFAIWMENR-UHFFFAOYSA-N
• SMILES： O1C(COC2C=CC=CC=2)=NC(CO)(CO)C1

Computed Properties

• Exact Mass: 237.10010796Da
• Monoisotopic Mass: 237.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 71.3Ų

2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol Security Information

• Storage Condition：(BD509350)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol

Research Brief on 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol (CAS: 727674-58-0)

2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol (CAS: 727674-58-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This oxazole derivative has garnered attention due to its potential applications in drug discovery and development, particularly as a building block for bioactive molecules. Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The compound's unique structure, featuring a phenoxymethyl group and a dihydrooxazole ring with diyldimethanol substituents, contributes to its versatility in medicinal chemistry. Researchers have focused on optimizing its synthetic pathways to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advances in catalytic methods and green chemistry approaches have been particularly noteworthy in this context.

Recent publications highlight the role of 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol in the development of novel antimicrobial and anti-inflammatory agents. In vitro studies have demonstrated its efficacy against a range of bacterial strains, including multidrug-resistant pathogens. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with promising results suggesting potential therapeutic applications.

Mechanistic studies have shed light on the compound's mode of action, revealing interactions with key biological targets such as enzymes and receptors involved in inflammatory pathways. These findings have spurred further research into its structure-activity relationships (SAR), with the aim of designing derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have played a pivotal role in these efforts.

In the pharmaceutical industry, 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol is being explored as a precursor for the synthesis of more complex drug candidates. Its compatibility with various chemical transformations makes it a valuable intermediate in the production of heterocyclic compounds with diverse biological activities. Recent patent filings indicate growing commercial interest in this compound and its derivatives.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps through comprehensive in vivo studies and safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(Phenoxymethyl)-4,5-dihydro-1,3-oxazole-4,4-diyldimethanol represents a promising area of research in chemical biology and drug development. Its multifaceted applications and potential for further optimization underscore its importance in the field. Future studies will likely focus on expanding its therapeutic scope and improving its pharmacological properties to meet the demands of modern medicine.